BE“GHE Foundational & Exploratory

Check Availability & Pricing

2-(Methylamino)-4,6-pyrimidinediol chemical
structure and analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-(Methylamino)-4,6-pyrimidinediol

Cat. No.: B3332168

An In-depth Technical Guide to 2-
(Methylamino)-4,6-pyrimidinediol

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited specific experimental data is publicly available for 2-(Methylamino)-4,6-
pyrimidinediol. This guide provides a comprehensive overview based on its known chemical
properties and established principles of pyrimidine chemistry, including generalized
experimental protocols for analogous compounds.

Core Chemical Identity

2-(Methylamino)-4,6-pyrimidinediol is a substituted pyrimidine derivative. The pyrimidine ring
is a fundamental heterocyclic scaffold found in a vast array of biologically significant molecules,
including nucleobases, vitamins, and synthetic drugs. The presence of hydroxyl and
methylamino groups on the pyrimidine core suggests its potential for diverse chemical
interactions and biological activities.

Chemical Structure:
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General Synthesis and Analysis Workflow
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Potential Biological Interactions of Pyrimidine Analogs
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and analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3332168#2-methylamino-4-6-pyrimidinediol-
chemical-structure-and-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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